N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C16H12ClN3O2/c17-12-8-4-5-9-13(12)18-15(21)10-14-19-16(22-20-14)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)
• InChI Key: OYKATIPURGPJOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NO2)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol

Description

N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide, also known as CPAO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide is not fully understood, but it is believed to involve the modulation of GABAergic and glutamatergic neurotransmission in the brain. This compound has been shown to increase the release of GABA, an inhibitory neurotransmitter, and decrease the release of glutamate, an excitatory neurotransmitter, which may contribute to its anticonvulsant and antinociceptive effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of inflammatory mediators. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide is its versatility, as it can be used in a variety of lab experiments to study its effects on different biological systems. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for the study of N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide, including the development of new drugs for the treatment of epilepsy, pain, and inflammation, as well as the exploration of its potential applications in agriculture and environmental science. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic and non-therapeutic uses.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to identify its potential therapeutic and non-therapeutic uses.

Synthesis Methods

N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide can be synthesized using a variety of methods, including the reaction of 2-chlorobenzoyl chloride with 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid, followed by the reaction with ammonium acetate and acetic anhydride. Another method involves the reaction of 2-chlorobenzoyl chloride with 5-phenyl-1,2,4-oxadiazole-3-amine, followed by the reaction with sodium acetate and acetic anhydride.

Scientific Research Applications

N-(2-chlorophenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anticonvulsant, antinociceptive, and anti-inflammatory effects, making it a promising candidate for the development of new drugs for the treatment of epilepsy, pain, and inflammation.